Cas no 84989-47-9 (Phosphoric acid, octyl ester, compd. with 2-aminoethanol)

Phosphoric acid, octyl ester, compd. with 2-aminoethanol structure
84989-47-9 structure
Product Name:Phosphoric acid, octyl ester, compd. with 2-aminoethanol
CAS No:84989-47-9
MF:C10H26NO5P
MW:271.290904521942
CID:887824
Update Time:2023-08-03

Phosphoric acid, octyl ester, compd. with 2-aminoethanol Chemical and Physical Properties

Names and Identifiers

    • phosphoric acid, octyl ester, compd. with 2-aminoethanol
    • 2-aminoethanol,octyl dihydrogen phosphate
    • Phosphoric acid, octyl ester, compd. with 2-aminoethanol
    • Inchi: 1S/C8H19O4P.C2H7NO/c1-2-3-4-5-6-7-8-12-13(9,10)11;3-1-2-4/h2-8H2,1H3,(H2,9,10,11);4H,1-3H2
    • InChI Key: PPNDYVIPTVFCQR-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCCCCCCCC.OCCN

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 164
  • Topological Polar Surface Area: 113

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